2-(3,4-Dimethylanilino)-3-{(E)-[(3,4-dimethylphenyl)imino]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• CAS No.: 5047-30-3
• Molecular Formula: C25H24N4O
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 2-(3,4-dimethylanilino)-3-[(3,4-dimethylphenyl)iminomethyl]pyrido[1,2-a]pyrimidin-4-one
• Standard InChI: InChI=1S/C25H24N4O/c1-16-8-10-20(13-18(16)3)26-15-22-24(27-21-11-9-17(2)19(4)14-21)28-23-7-5-6-12-29(23)25(22)30/h5-15,27H,1-4H3
• Standard InChI Key: IODWMLUPHFFYLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=C(C(=O)N3C=CC=CC3=N2)C=NC4=CC(=C(C=C4)C)C)C

Introduction

Chemical Structure and Nomenclature

IUPAC Name and Molecular Formula

The systematic IUPAC name is 2-(3,4-dimethylanilino)-3-[(3,4-dimethylphenyl)iminomethyl]pyrido[1,2-a]pyrimidin-4-one, reflecting its substituents and core structure. The molecular formula is C25H24N4O, with a molecular weight of 396.5 g/mol.

Structural Features

The compound’s structure includes:

• A pyrido[1,2-a]pyrimidin-4-one backbone (a fused bicyclic system).

• An (E)-configured iminomethyl group at position 3.

• A 3,4-dimethylanilino substituent at position 2.

• Two 3,4-dimethylphenyl groups contributing to steric bulk and lipophilicity.

Table 1: Key Structural Descriptors

Property	Value
Molecular Weight	396.5 g/mol
XLogP3-AA	4.8
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	4
Rotatable Bonds	4

Spectroscopic Identifiers

• SMILES: CC1=C(C=C(C=C1)NC2=C(C(=O)N3C=CC=CC3=N2)C=NC4=CC(=C(C=C4)C)C)C.

• InChIKey: IODWMLUPHFFYLC-UHFFFAOYSA-N.

Synthesis and Characterization

Spectroscopic Characterization

Key characterization data inferred from related compounds include:

• IR Spectroscopy: Stretching vibrations at ~1650 cm⁻¹ (C=O) and ~1600 cm⁻¹ (C=N).

• NMR Spectroscopy:

  • ¹H NMR: Aromatic protons in the δ 6.5–8.5 ppm range; methyl groups at δ 2.2–2.5 ppm.

  • ¹³C NMR: Carbonyl signal at δ ~170 ppm; aromatic carbons between δ 110–150 ppm.

Physicochemical Properties

Solubility and Lipophilicity

The compound’s high XLogP3-AA (4.8) suggests significant lipophilicity, favoring membrane permeability but limiting aqueous solubility. Computational estimates predict a logSw (water solubility) of -5.23, indicating poor solubility in polar solvents.

Stability and Reactivity

• Hydrolytic Stability: The imine (C=N) group may undergo hydrolysis under acidic or basic conditions, forming secondary amines or aldehydes.

• Photostability: Conjugated aromatic systems may degrade under UV light, necessitating storage in amber containers.

Table 2: Physicochemical Profile

Property	Value	Method/Source
Melting Point	Not reported	–
Boiling Point	Not reported	–
logP	4.8	XLogP3-AA
Polar Surface Area	69.46 Ų	Computed

Biological Activity and Applications

Current Research Gaps

No direct studies on this compound’s bioactivity exist. Its structural similarity to active molecules suggests untapped potential, warranting further investigation into:

• Target Identification: Screening against kinase or protease assays.

• ADMET Profiling: Assessing absorption, distribution, and toxicity.

Recent Research and Future Directions

Structural Studies

X-ray crystallography of related pyrido[1,2-a]pyrimidin-4-ones reveals elongated C–N bonds (1.40–1.50 Å) in the amidine-like regions, influencing electronic properties and reactivity.

Computational Modeling

Molecular docking studies could predict binding affinities for targets like PARP-1 or EGFR kinases, leveraging the compound’s planar aromatic system.

Synthetic Modifications

• Derivatization: Introducing electron-withdrawing groups to enhance stability.

• Hybrid Molecules: Conjugating with known pharmacophores to improve efficacy.